![molecular formula C8H12N4O3S2 B5294091 N-{5-[(allylamino)sulfonyl]-1,3,4-thiadiazol-2-yl}propanamide](/img/structure/B5294091.png)
N-{5-[(allylamino)sulfonyl]-1,3,4-thiadiazol-2-yl}propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{5-[(allylamino)sulfonyl]-1,3,4-thiadiazol-2-yl}propanamide, also known as ATS, is a chemical compound that has been extensively studied for its potential applications in scientific research. ATS is a thiadiazole derivative that has been synthesized through a variety of methods, and has been found to have a range of biochemical and physiological effects. In
Mechanism of Action
The exact mechanism of action of N-{5-[(allylamino)sulfonyl]-1,3,4-thiadiazol-2-yl}propanamide is not fully understood, but it is believed to act through the inhibition of various enzymes and pathways. N-{5-[(allylamino)sulfonyl]-1,3,4-thiadiazol-2-yl}propanamide has been found to inhibit the activity of matrix metalloproteinases, which are enzymes that are involved in the degradation of extracellular matrix proteins. N-{5-[(allylamino)sulfonyl]-1,3,4-thiadiazol-2-yl}propanamide has also been found to inhibit the activity of cyclooxygenase-2, an enzyme that is involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
N-{5-[(allylamino)sulfonyl]-1,3,4-thiadiazol-2-yl}propanamide has been found to have a range of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, N-{5-[(allylamino)sulfonyl]-1,3,4-thiadiazol-2-yl}propanamide has been found to have antioxidant properties, and has been shown to protect cells against oxidative stress. N-{5-[(allylamino)sulfonyl]-1,3,4-thiadiazol-2-yl}propanamide has also been found to have neuroprotective properties, and has been shown to protect against glutamate-induced neurotoxicity in vitro.
Advantages and Limitations for Lab Experiments
One advantage of using N-{5-[(allylamino)sulfonyl]-1,3,4-thiadiazol-2-yl}propanamide in lab experiments is that it has been extensively studied and has a well-established mechanism of action. N-{5-[(allylamino)sulfonyl]-1,3,4-thiadiazol-2-yl}propanamide is also relatively easy to synthesize, and is readily available from commercial sources. However, one limitation of using N-{5-[(allylamino)sulfonyl]-1,3,4-thiadiazol-2-yl}propanamide in lab experiments is that it can be toxic at high concentrations, and care must be taken to ensure that appropriate safety measures are in place.
Future Directions
There are a number of potential future directions for research on N-{5-[(allylamino)sulfonyl]-1,3,4-thiadiazol-2-yl}propanamide. One area of research that could be explored is the use of N-{5-[(allylamino)sulfonyl]-1,3,4-thiadiazol-2-yl}propanamide in combination with other drugs or treatments for cancer. N-{5-[(allylamino)sulfonyl]-1,3,4-thiadiazol-2-yl}propanamide could also be studied for its potential as a treatment for other diseases, such as Alzheimer's disease or Parkinson's disease. Additionally, further research could be done to elucidate the exact mechanism of action of N-{5-[(allylamino)sulfonyl]-1,3,4-thiadiazol-2-yl}propanamide, and to identify other enzymes or pathways that it may target.
Synthesis Methods
N-{5-[(allylamino)sulfonyl]-1,3,4-thiadiazol-2-yl}propanamide can be synthesized through a variety of methods, including the reaction of allylamine with 2-amino-5-mercapto-1,3,4-thiadiazole in the presence of sodium bicarbonate. This reaction produces N-(2-amino-5-mercapto-1,3,4-thiadiazol-yl)allylamine, which can then be reacted with chloroacetyl chloride to produce N-{5-[(allylamino)sulfonyl]-1,3,4-thiadiazol-2-yl}propanamide. Other methods of synthesis include the reaction of 2-amino-5-mercapto-1,3,4-thiadiazole with allyl chloroformate in the presence of triethylamine, or the reaction of 2-amino-5-mercapto-1,3,4-thiadiazole with allyl isothiocyanate.
Scientific Research Applications
N-{5-[(allylamino)sulfonyl]-1,3,4-thiadiazol-2-yl}propanamide has been studied extensively for its potential applications in scientific research. One area of research where N-{5-[(allylamino)sulfonyl]-1,3,4-thiadiazol-2-yl}propanamide has shown promise is in the treatment of cancer. N-{5-[(allylamino)sulfonyl]-1,3,4-thiadiazol-2-yl}propanamide has been found to inhibit the growth of cancer cells in vitro and in vivo, and has been shown to induce apoptosis in cancer cells. N-{5-[(allylamino)sulfonyl]-1,3,4-thiadiazol-2-yl}propanamide has also been studied for its potential as an anti-inflammatory agent, as it has been found to inhibit the production of pro-inflammatory cytokines in vitro.
properties
IUPAC Name |
N-[5-(prop-2-enylsulfamoyl)-1,3,4-thiadiazol-2-yl]propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N4O3S2/c1-3-5-9-17(14,15)8-12-11-7(16-8)10-6(13)4-2/h3,9H,1,4-5H2,2H3,(H,10,11,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKGFIILNMFDIHG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=NN=C(S1)S(=O)(=O)NCC=C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{5-[(Prop-2-EN-1-YL)sulfamoyl]-1,3,4-thiadiazol-2-YL}propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.